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Compound of Interest

Compound Name: Pentachlorocyclopropane

Cat. No.: B1630593

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, reactivity, and safety information for pentachlorocyclopropane (CAS
6262-51-7). The information is presented in a structured format to facilitate easy access and
comparison for research and development purposes.

Core Properties

Pentachlorocyclopropane is a colorless to pale yellow liquid with a faint, minty odor.[1][2] It is
a synthetic, chlorinated cyclopropane derivative with the chemical formula CsHCls.[1][2]

Physical and Chemical Properties

The key physical and chemical properties of pentachlorocyclopropane are summarized in the
table below.
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Property Value Reference
Molecular Formula C3HCls [1]
Molecular Weight 214.31 g/mol [3]

Colorless to pale yellow liquid
Appearance ] . ] [11[2]
with a faint, minty odor

Density 1.668 g/mL at 25 °C [3]
Boiling Point 55-56 °C at 7 mmHg [3]
Refractive Index n20/D 1.5169 [3]
Flash Point 101 °C (closed cup) [3]

N Thermally unstable above 100
Thermal Stability s o o [1]
C, undergoing isomerization

Spectroscopic Data

While direct spectral images are not readily available in public databases, the following
information has been reported:

'H NMR: The proton NMR spectrum is reported to conform to the structure of
pentachlorocyclopropane.

e 13C NMR: PubChem lists the availability of a 13C NMR spectrum for this compound.[2]

« Infrared (IR) Spectroscopy: The infrared spectrum is reported to be consistent with the
molecular structure of pentachlorocyclopropane.

e Mass Spectrometry (GC-MS): GC-MS data is available for pentachlorocyclopropane, with
a prominent peak observed in the mass spectrum.[2]

Synthesis of Pentachlorocyclopropane

Pentachlorocyclopropane can be synthesized through several routes. The most common
methods involve the addition of dichlorocarbene to trichloroethylene or the chlorination of a
trichloropropylene isomer.
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Synthesis from Trichloroethylene and Sodium
Trichloroacetate

A well-established method for the laboratory-scale synthesis of pentachlorocyclopropane
involves the reaction of trichloroethylene with sodium trichloroacetate.[4]

Experimental Protocol:

A solution of sodium trichloroacetate is prepared.

Trichloroethylene is added to the solution.

The reaction mixture is heated, leading to the in-situ generation of dichlorocarbene, which
then adds to the trichloroethylene.

The resulting pentachlorocyclopropane is isolated and purified.

Synthesis via Phase-Transfer Catalysis

A more recent and efficient method utilizes phase-transfer catalysis for the reaction of 1,2-
trichloroethylene and chloroform.[5]

Experimental Protocol:

1,2-trichloroethylene, a strong base (such as sodium hydroxide or potassium hydroxide), and
a phase-transfer catalyst (e.g., a quaternary ammonium salt) are mixed.[5]

o Chloroform is added to the mixture. The reaction proceeds at a controlled temperature,
typically between 30-40 °C.[5]

e The reaction is a phase-transfer catalyzed carbene addition.[5]

» Upon completion, the organic layer containing pentachlorocyclopropane is separated,
washed, and purified, often by distillation.[5]

Synthesis by Chlorination of 3,3,3-Trichloropropylene
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Pentachlorocyclopropane can also be prepared by the chlorination of 3,3,3-
trichloropropylene.[6]

Experimental Protocol:
o 3,3,3-trichloropropylene is used as the starting material.[6]

o Chlorine gas is introduced to the starting material at a temperature ranging from 0 to 100 °C.
The reaction can be carried out in the presence of a catalyst, such as an anhydrous Fe3* or
Fe2* compound.[6]

e The reaction is an addition of chlorine across the double bond, followed by ring closure.[6]

e The product, pentachlorocyclopropane, is then isolated and purified from the reaction
mixture.[6]

Reactivity and Applications

Pentachlorocyclopropane is a reactive molecule primarily used as an intermediate in the
synthesis of other chemical compounds. Its reactivity is characterized by its thermal instability
and susceptibility to dehydrohalogenation.

Thermal Isomerization

Above 100 °C, pentachlorocyclopropane undergoes a rapid ring-opening isomerization to
exclusively yield 1,1,3,3,3-pentachloropropene.[7]

Caption: Thermal isomerization of pentachlorocyclopropane.

Dehydrohalogenation to Tetrachlorocyclopropene

Pentachlorocyclopropane can be smoothly dehydrochlorinated to tetrachlorocyclopropene by
reaction with a strong base, such as concentrated aqueous potassium hydroxide.[1][4] This
reaction is a key step in the synthesis of various cyclopropene derivatives.

Experimental Protocol:
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Pentachlorocyclopropane is treated with a concentrated aqueous solution of potassium
hydroxide (e.g., 18 M).[3]

The reaction mixture is heated to approximately 80-85 °C.[3]

The dehydrohalogenation reaction occurs, eliminating a molecule of hydrogen chloride and

forming the double bond of tetrachlorocyclopropene.[4]

The tetrachlorocyclopropene product is then isolated from the reaction mixture and purified.

Caption: Dehydrohalogenation of pentachlorocyclopropane.

Synthesis of Triaminocyclopropenium (TAC) Salts

A significant application of pentachlorocyclopropane is in the synthesis of
triaminocyclopropenium (TAC) salts.[7] These stable cationic species have applications in
various areas of chemistry. The reaction typically involves the direct reaction of
pentachlorocyclopropane with a secondary amine.[7]
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Caption: Synthesis of TAC salts from pentachlorocyclopropane.

Safety and Handling

Pentachlorocyclopropane is a hazardous chemical and should be handled with appropriate
safety precautions in a well-ventilated fume hood.

Hazard Identification

e GHS Hazard Statements: Causes skin irritation, causes serious eye irritation, and may
cause respiratory irritation.
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o Toxicology: In dermal lethal-dose studies in rats, it caused tremors and necrotic
gastrointestinal changes.[7] Oral lethal-dose studies in rats showed effects such as changes
in the visual field, somnolence, and convulsions.[7]

Recommended Personal Protective Equipment (PPE)

o Eye Protection: Safety glasses or goggles.
e Hand Protection: Chemical-resistant gloves.
» Skin and Body Protection: Laboratory coat.

o Respiratory Protection: Use in a well-ventilated area or with a respirator if ventilation is
inadequate.

Storage and Handling

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from heat and incompatible materials.
» Avoid inhalation, ingestion, and contact with skin and eyes.

This technical guide provides a summary of the available information on
pentachlorocyclopropane (CAS 6262-51-7). For more detailed information, researchers are
encouraged to consult the cited references.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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